Cas no 58518-48-2 (Benzo[b]thiophene, 2,3-dimethyl-6-nitro-, 1,1-dioxide)

• Product Name: Benzo[b]thiophene, 2,3-dimethyl-6-nitro-, 1,1-dioxide
• CAS No: 58518-48-2
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 341799
• PubChem ID: 12249508
• Update Time: 2025-04-19

Benzo[b]thiophene, 2,3-dimethyl-6-nitro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 2,3-dimethyl-6-nitro-, 1,1-dioxide
• 2,3-dimethyl-6-nitro-1-benzothiophene 1,1-dioxide
• 58518-48-2
• DTXSID40482346

• Inchi： 1S/C10H9NO4S/c1-6-7(2)16(14,15)10-5-8(11(12)13)3-4-9(6)10/h3-5H,1-2H3
• InChI Key： UCZYDNQSTQYKHV-UHFFFAOYSA-N
• SMILES： S1(C(C)=C(C)C2C=CC(=CC1=2)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 239.02527
• Monoisotopic Mass: 239.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28